Cas no 2090609-70-2 (3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2090609-70-2
• MF: C₁₂H₁₄IN₃
• MW: 327.164134502411
• CID: 5721810
• PubChem ID: 121211606
• Update Time: 2025-05-19

3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• F2198-1883
• 2090609-70-2
• starbld0014482
• 3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine
• AKOS026721743
• Pyridine, 3-[4-iodo-5-methyl-1-(1-methylethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C12H14IN3/c1-8(2)16-9(3)11(13)12(15-16)10-5-4-6-14-7-10/h4-8H,1-3H3
• InChI Key： KTFQCPSYVNSXLE-UHFFFAOYSA-N
• SMILES： IC1C(C2C=NC=CC=2)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 327.02325g/mol
• Monoisotopic Mass: 327.02325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 381.2±42.0 °C(Predicted)
• pka: 2.80±0.12(Predicted)

Additional information on 3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine

3-(4-Iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine: A Comprehensive Overview

The compound 3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine, identified by the CAS number 2090609702, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, electronic materials, and advanced chemical synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine consists of a pyridine ring fused with a pyrazole moiety. The pyrazole ring is substituted with an iodo group at the 4-position, an isopropyl group at the 1-position, and a methyl group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of the iodo group introduces significant electron-withdrawing effects, while the isopropyl and methyl groups provide steric bulk and enhance hydrophobicity.

Synthesis and Characterization

The synthesis of 3-(4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent studies have focused on optimizing these reactions to improve yield and purity. Advanced characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Applications in Drug Discovery

3-(4-Iodo-1-isopropyl-5-methyl-1H-pyrazol-3-yl)pyridine has shown promise in drug discovery due to its ability to modulate key biological targets. For instance, it has been investigated as a potential inhibitor of kinase enzymes, which are critical in various disease pathways such as cancer and inflammation. Recent research highlights its selectivity towards specific kinase isoforms, making it a valuable lead compound for therapeutic development.

Role in Materials Science

Beyond its biological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as a charge transport layer material, demonstrating improved device performance in prototype systems.

Recent Research Advancements

In recent years, there has been a surge in research activities focused on 3-(4-iido-i-isopropyl-i-methyl-iH-pyrazol-i yl)pyridine. Studies have elucidated its role in metal-catalyzed cross-coupling reactions, where it serves as an efficient ligand for palladium catalysts. Additionally, its use as a building block for constructing complex heterocyclic frameworks has been reported in several high-profile journals.

Safety Considerations

While exploring the applications of this compound, safety considerations remain paramount. Proper handling procedures must be followed to ensure compliance with occupational safety standards. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed information on handling and storage.

FUTURE PERSPECTIVES

The future outlook for < strong >i -i -i -i -i -i -i -i -i -i -i -i -i -i -i strong >is bright, with ongoing research aiming to unlock its full potential across diverse disciplines. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly important role in both academic research and industrial applications. p > article > response >